Cas no 338400-59-2 (1H-Thieno[2,3-c]pyrazole-5-carboxamide, N-cyclopropyl-1-methyl-3-(trifluoromethyl)-)

• Product Name: 1H-Thieno[2,3-c]pyrazole-5-carboxamide, N-cyclopropyl-1-methyl-3-(trifluoromethyl)-
• CAS No: 338400-59-2
• MF: C₁₁H₁₀F₃N₃OS
• MW: 289.276811122894
• MDL: MFCD01568321
• CID: 5224193
• Update Time: 2026-03-07

1H-Thieno[2,3-c]pyrazole-5-carboxamide, N-cyclopropyl-1-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[2,3-c]pyrazole-5-carboxamide, N-cyclopropyl-1-methyl-3-(trifluoromethyl)-

• MDL： MFCD01568321
• Inchi： 1S/C11H10F3N3OS/c1-17-10-6(8(16-17)11(12,13)14)4-7(19-10)9(18)15-5-2-3-5/h4-5H,2-3H2,1H3,(H,15,18)
• InChI Key： BJUZITBTZXPQCN-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)C2C=C(C(NC3CC3)=O)SC=2N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 1H-Thieno[2,3-c]pyrazole-5-carboxamide, N-cyclopropyl-1-methyl-3-(trifluoromethyl)-

Comprehensive Overview of 1H-Thieno[2,3-c]pyrazole-5-carboxamide, N-cyclopropyl-1-methyl-3-(trifluoromethyl)- (CAS No. 338400-59-2)

The compound 1H-Thieno[2,3-c]pyrazole-5-carboxamide, N-cyclopropyl-1-methyl-3-(trifluoromethyl)- (CAS No. 338400-59-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This thienopyrazole derivative is characterized by a fused thiophene and pyrazole ring system, which is further functionalized with a carboxamide group, a cyclopropyl substituent, and a trifluoromethyl moiety. Such structural complexity makes it a valuable scaffold for drug discovery and material science.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the trifluoromethyl group in CAS No. 338400-59-2 aligns with this trend, making it a subject of interest for researchers exploring small molecule therapeutics and kinase inhibitors. Additionally, the cyclopropyl ring is known to confer conformational rigidity, often leading to improved target selectivity—a hot topic in modern medicinal chemistry.

The synthesis of 1H-Thieno[2,3-c]pyrazole-5-carboxamide derivatives typically involves multi-step organic reactions, including cyclization and amidation processes. Researchers have optimized these methods to achieve high yields and purity, as discussed in recent publications. The compound’s CAS registry number (338400-59-2) ensures unambiguous identification in chemical databases, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies.

From an application perspective, N-cyclopropyl-1-methyl-3-(trifluoromethyl)-1H-Thieno[2,3-c]pyrazole-5-carboxamide has been investigated for its potential in modulating biological pathways. Its thienopyrazole core is structurally analogous to several FDA-approved drugs, sparking interest in its utility for inflammatory diseases and cancer therapy. Moreover, the agrochemical industry has explored similar scaffolds for developing next-generation pesticides, given their efficacy against resistant pests.

Environmental and regulatory considerations are also pivotal in the discourse around CAS No. 338400-59-2. With increasing emphasis on green chemistry, researchers are evaluating sustainable synthesis routes and biodegradability profiles for such compounds. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 1H-Thieno[2,3-c]pyrazole-5-carboxamide, N-cyclopropyl-1-methyl-3-(trifluoromethyl)- represents a versatile chemical entity with broad relevance in life sciences. Its structural attributes, combined with emerging trends in drug design and environmental sustainability, position it as a compelling candidate for future innovations. For researchers seeking detailed protocols or spectral data, authoritative sources like Reaxys and SciFinder provide comprehensive datasets under its CAS registry number (338400-59-2).